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Executive Summary

Indole-3-lactic acid (ILA) is a key metabolite produced by the gut microbiota from the essential
amino acid tryptophan. This molecule has garnered significant attention for its role as a
signaling molecule in host-microbe interactions, particularly through its activity as a ligand for
the aryl hydrocarbon receptor (AHR). ILA is implicated in the modulation of host immune
responses, maintenance of intestinal homeostasis, and has shown potential therapeutic effects
in the context of inflammatory bowel disease, neurodegenerative disorders, and cancer. This
guide provides a comprehensive overview of the biosynthesis of ILA by commensal bacteria, its
downstream signaling pathways, and detailed experimental protocols for its study.

Biosynthesis of Indole-3-Lactate (ILA) from
Tryptophan

The conversion of tryptophan to ILA by gut bacteria is a two-step enzymatic process. This
pathway is a crucial part of the broader network of tryptophan metabolism by the gut
microbiota, which produces a variety of bioactive indole derivatives.[1][2]

Step 1: Tryptophan to Indole-3-Pyruvate (IPyA) The initial step involves the deamination of L-
tryptophan to indole-3-pyruvic acid (IPyA). This reaction is catalyzed by aromatic amino acid
aminotransferases (ArAT).[3][4]
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Step 2: Indole-3-Pyruvate to Indole-3-Lactate (ILA) Subsequently, IPyA is reduced to ILA. This
conversion is carried out by enzymes such as indolelactate dehydrogenase or aromatic lactate
dehydrogenase (aldh).[3][4][5]

Certain bacterial species, particularly within the Bifidobacterium and Lactobacillus genera, are
proficient producers of ILA.[5][6] A number of colonizing intestinal bacteria can metabolize
tryptophan to produce metabolites that improve health and provide immunologic protection.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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